Cas no 174603-42-0 (6-Fluoro-4-methyl-2,3-dihydro-1H-inden-1-one)

• Product name: 6-Fluoro-4-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 174603-42-0
• MF: C₁₀H₉FO
• MW: 164.176266431808
• MDL: MFCD09038175
• CID: 906168
• PubChem ID: 11116383

6-Fluoro-4-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-methyl-2,3-dihydro-1H-inden-1-one
• 6-fluoro-4-methyl-2,3-dihydroinden-1-one
• 6-FLUORO-4-METHYLINDAN-1-ONE
• 6-fluoro-4-methyl-1-indanone
• AM9203
• 1H-Inden-1-one, 6-fluoro-2,3-dihydro-4-methyl-
• A1-12435
• MFCD09038175
• 6-fluoranyl-4-methyl-2,3-dihydroinden-1-one
• A811668
• FT-0659130
• DTXSID20455715
• MB06887
• EN300-7801421
• AKOS011405160
• 174603-42-0
• XFAXYSVQFDBFSK-UHFFFAOYSA-N
• TS-02191
• SCHEMBL8366049
• N11084

• MDL： MFCD09038175
• Inchi： 1S/C10H9FO/c1-6-4-7(11)5-9-8(6)2-3-10(9)12/h4-5H,2-3H2,1H3
• InChI Key： XFAXYSVQFDBFSK-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2=C(C=1)C(CC2)=O

Computed Properties

• Exact Mass: 164.06400
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.212
• Boiling Point: 271.305 °C at 760 mmHg
• Flash Point: 102.783 °C
• PSA: 17.07000
• LogP: 2.26300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 6-Fluoro-4-methyl-2,3-dihydro-1H-inden-1-one

6-Fluoro-4-methyl-2,3-dihydro-1H-inden-1-one: A Comprehensive Overview

The compound 6-fluoro-4-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 174603-42-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of indenones, which are derivatives of indene with a ketone functional group. The presence of fluorine at the 6th position and a methyl group at the 4th position introduces unique electronic and steric properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of 6-fluoro-4-methyl-2,3-dihydro-1H-inden-1-one in drug discovery and development. Its structure has been found to exhibit promising biological activity, particularly in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. Researchers have explored its ability to modulate protein kinases, which are critical in cell signaling pathways. The fluorine atom at the 6th position plays a crucial role in enhancing the molecule's bioavailability and stability, making it an attractive candidate for preclinical studies.

In addition to its biological applications, 6-fluoro-4-methyl-2,3-dihydro-1H-inden-one has shown potential in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methods have enabled the large-scale production of this compound with high purity, facilitating its integration into cutting-edge materials.

The synthesis of 6-fluoro-4-methylindanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include Friedel-Crafts alkylation, oxidation reactions, and fluorination. Researchers have optimized these steps to achieve high yields and minimize byproducts, ensuring cost-effective production.

From an environmental perspective, the compound's stability and biodegradation properties have been extensively studied. Results indicate that 6-fluoroindanone derivatives exhibit moderate biodegradability under aerobic conditions, making them suitable for use in eco-friendly applications. However, further research is required to fully understand their long-term environmental impact.

In conclusion, 6-fluoroindanone (CAS No. 174603–42–0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application make it a focal point for ongoing research. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.